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Compound of Interest

Compound Name:
2-(2,4,6-trimethyl-1H-indol-3-

yl)acetic acid

CAS No.: 6949-71-9

Cat. No.: B1296159

Get Quote

Executive Summary
For researchers in plant chemical biology and drug development, "methylated IAA" refers to

two distinct chemical classes with opposing biological behaviors:

Me-IAA (Methyl indole-3-acetate): A non-polar pro-drug. It is biologically inactive until

hydrolyzed by intracellular esterases (e.g., AtMES17). Its primary utility is enhanced

membrane permeability via passive diffusion.

Ring-Methylated IAAs (x-Me-IAA): Structural analogs of the native hormone. Modifications at

the 4-, 5-, or 6-positions often retain or enhance auxin activity due to metabolic stability or

receptor affinity. Conversely, modification at the 2-position (2-Me-IAA) typically yields

antagonistic or toxic properties.

Chemical Biology & Mechanism of Action[1]
The Pro-Drug: Methyl Indole-3-Acetate (Me-IAA)
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Unlike free IAA, which requires active transport (AUX1/LAX influx carriers) to enter cells

efficiently at physiological pH, Me-IAA is lipophilic. It bypasses influx carriers, entering cells via

passive diffusion. Once cytosolic, it is trapped and hydrolyzed by methyl esterases (MES) to

release active free IAA.

Key Enzyme:AtMES17 (Methyl Esterase 17).

Transport: Passive diffusion (influx); PIN-mediated (efflux after hydrolysis).

Utility: Useful for bypassing influx carrier mutations (e.g., aux1) to test downstream signaling

competence.

Ring-Methylated Analogs (x-Me-IAA)
These compounds interact directly with the TIR1/AFB nuclear receptor complex. The addition

of a methyl group to the indole ring alters the steric fit within the auxin-binding pocket and

affects the compound's susceptibility to oxidative degradation by peroxidases.

Pathway Visualization: Auxin Perception & Degradation
The following diagram illustrates the canonical signaling pathway activated by agonist forms

(e.g., 5-Me-IAA).
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Figure 1: Canonical auxin signaling pathway showing the "molecular glue" mechanism where

functional analogs facilitate the ubiquitination of Aux/IAA repressors.

Comparative Activity Data
The table below synthesizes experimental data comparing native IAA with its methylated and

chlorinated derivatives.
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Compound Class

TIR1
Affinity (

)

Metabolic
Stability

Biological
Activity

Key Feature

IAA
Native

Hormone
~10–50 nM

Low (Rapid

oxidation)

Standard

(1.0x)

Reference

standard.

Me-IAA
Ester (Pro-

drug)
N/A (Inactive)

High (until

hydrolysis)

High (post-

hydrolysis)

Passive

diffusion;

requires

AtMES17.

2-Me-IAA Ring Analog
Low /

Antagonist
Moderate

Inhibitory /

Toxic

Antagonist;

causes

peroxidase-

mediated

DNA

damage.

4-Me-IAA Ring Analog High Moderate High Agonist

Active in

legume seed

development.

5-Me-IAA Ring Analog High High High Agonist

Generated

from 5-

methyl-

tryptophan;

used in AID2

system.

4-Cl-IAA Halogenated Very High Very High

Super-

Agonist (10-

100x)

Resistant to

oxidation;

naturally

occurring in

Pisum

sativum.
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5-Me-IAA: This analog is biologically generated in Arabidopsis overexpressing YUCCA

enzymes when fed 5-methyl-tryptophan (5-mT). It is a robust agonist, promoting hypocotyl

elongation and adventitious rooting comparable to IAA. It is also the ligand of choice for the

AID2 (Auxin-Inducible Degron 2) system, where it pairs specifically with a mutant

TIR1(F74A) receptor to trigger protein degradation without affecting endogenous auxin

physiology.

4-Cl-IAA: While chlorinated rather than methylated, this analog serves as the benchmark for

"super-auxins." Its high activity is driven by its refusal to be oxidized by peroxidases,

maintaining a high free concentration in tissues.

2-Me-IAA: The methyl group at the C2 position creates steric hindrance near the indole

nitrogen, interfering with the hydrogen bond network required for the TIR1-Aux/IAA interface.

Furthermore, it acts as a substrate for peroxidases to generate cytotoxic radicals, leading to

apoptosis rather than growth.

Experimental Protocols for Comparative
Assessment
To objectively compare these derivatives, a dual-assay approach is recommended: Root

Growth Inhibition (high sensitivity) and Hypocotyl Elongation (expansion).

Workflow Diagram
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Parallel Bioassays
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Figure 2: Experimental workflow for comparing the biological activity of auxin derivatives.

Protocol 1: Root Growth Inhibition Assay (Sensitivity)
This assay measures the compound's ability to inhibit primary root elongation, a highly

sensitive auxin response.

Preparation: Sterilize Arabidopsis thaliana (Col-0) seeds. Stratify at 4°C for 2 days.

Growth: Plate seeds on 0.5x MS medium (1% sucrose, 0.8% agar). Grow vertically for 5

days at 22°C (16h light/8h dark).

Treatment: Transfer seedlings to new plates supplemented with the derivative at

concentrations ranging from 10 nM to 10 µM (log scale).

Control: DMSO/Ethanol solvent control.
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Note: For Me-IAA, ensure no esterase inhibitors are present.

Measurement: Mark root tip position at time of transfer (

). After 48 hours (

), measure new growth.

Analysis: Plot relative root growth (% of control) vs. log[Concentration] to determine

.

Expectation: 4-Cl-IAA < IAA ≈ 5-Me-IAA < 2-Me-IAA (High

= Low Activity).

Protocol 2: DR5:GUS Reporter Assay (Signaling vs.
Transport)
Use DR5:GUS or DR5:GFP lines to distinguish between transport issues and signaling

capability.

Incubation: Incubate 5-day-old seedlings in liquid MS medium containing 1 µM of the

derivative for 3–6 hours.

Staining (GUS): Vacuum infiltrate with X-Gluc solution; incubate overnight at 37°C. Clear

chlorophyll with 70% ethanol.

Observation:

IAA/5-Me-IAA: Strong staining in root tip (quiescent center/columella) and vascular tissue.

Me-IAA: Strong staining throughout, potentially broader distribution due to passive

diffusion before hydrolysis.

2-Me-IAA: Weak or patchy staining, indicating poor signaling activation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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